![molecular formula C9H11BrClNO2 B3006647 (6-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol hydrochloride CAS No. 2219380-18-2](/img/structure/B3006647.png)
(6-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol hydrochloride, also known as BMH, is a chemical compound used in scientific research. It belongs to the class of benzoxazines and is known for its unique structure and properties.
Scientific Research Applications
Synthesis and Biological Studies
- Triazolo-/Thiadiazolo-Benzoxazines Synthesis : Compounds synthesized through various reactions including cyclization and condensation, demonstrated antibacterial activities against Gram-positive and Gram-negative bacteria (Dabholkar & Gavande, 2012).
Photopolymerization and Polymerization Applications
- Methacryloyl-Functional Benzoxazines : Developed for photopolymerization and thermally activated polymerization, these novel benzoxazines have potential applications in material science (Jin, Agag, Yagcı, & Ishida, 2011).
Neuroprotective Activity
- Neuroprotective 8-Alkylamino-1,4-Benzoxazines : Exhibiting significant neuroprotective effects in models of brain damage, these compounds show promise in neurological research (Largeron et al., 2001).
Fuel Cell Technology
- Sulfonic Acid-Containing Polybenzoxazine : Designed for direct methanol fuel cells, these materials demonstrate high proton conductivity and low methanol permeability, indicating their utility in energy conversion devices (Yao et al., 2014).
Green Synthesis Applications
- Catalyst-Free Synthesis of Benzoxazine Derivatives : Demonstrating a metal catalyst-free method for synthesizing benzoxazine derivatives, this research contributes to environmentally friendly chemical synthesis (Singh et al., 2015).
Chemical Synthesis
- Total Synthesis of Natural Products : Highlighting the synthesis of biologically active natural products starting from benzoxazine derivatives, this study contributes to the field of organic synthesis and drug discovery (Akbaba et al., 2010).
Structural Analysis and Potential Agents
- Benzoxazine-Fused Triazoles as Diuretic Agents : The crystal structures of these compounds were analyzed, contributing to the development of potential diuretic agents (Ravikumar et al., 2012).
Safety and Hazards
The compound has several hazard statements associated with it: H302, H315, H319, H335 . These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
(6-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2.ClH/c10-6-1-2-9-8(3-6)11-4-7(5-12)13-9;/h1-3,7,11-12H,4-5H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSTZTWKNZWGNFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=C(N1)C=C(C=C2)Br)CO.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.54 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.